Cytotoxicity vs. Vincristine in P-gp-Overexpressing AML
In primary AML patient cells, MPT0B392 demonstrated a superior cytotoxic effect compared to vincristine, a first-line MTA used in acute leukemia [1]. In the P-gp-overexpressing NCI/ADR-RES multidrug-resistant cell line, MPT0B392 showed greater sensitivity than both vincristine and paclitaxel, as cells were more sensitive to B392 than to either comparator [1]. The efflux of the P-gp substrate rhodamine-123 was not inhibited by co-incubation with 10 μM B392, confirming that MPT0B392 is not a P-gp substrate and is therefore not actively pumped out of resistant cells [1]. In contrast, vincristine and paclitaxel are known P-gp substrates and are subject to efflux-mediated resistance.
| Evidence Dimension | Cytotoxic sensitivity in P-gp-overexpressing NCI/ADR-RES cells |
|---|---|
| Target Compound Data | NCI/ADR-RES cells more sensitive to B392 than to comparators; B392 (10 μM) did not inhibit rhodamine-123 efflux (non-P-gp substrate) |
| Comparator Or Baseline | Vincristine and paclitaxel: both less effective in NCI/ADR-RES cells; both are known P-gp substrates |
| Quantified Difference | Qualitative demonstration of superior sensitivity; quantitative IC50 shift values not reported in main text |
| Conditions | NCI/ADR-RES p-gp-overexpressing cell line; MTT assay; rhodamine-123 efflux assay with verapamil control |
Why This Matters
For procurement decisions in drug-resistance research, MPT0B392 is the only compound among the compared MTAs that demonstrates retained activity in a P-gp-overexpressing background, making it the appropriate selection for studies of MDR-reversal strategies.
- [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 7A, 7B. View Source
